N-(2-methoxyphenyl)benzamide
Cat. No. B8816064
M. Wt: 227.26 g/mol
InChI Key: ZHBQARHZUMHTRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06867298B2
Procedure details
An oven-dried resealable Schlenk tube was charged with CuI (6.0 mg, 0.0315 mmol, 1.0 mol %), benzamide (460 mg, 3.80 mmol), K2CO3 (850 mg, 6.15 mmol), evacuated and backfilled with argon. trans-1,2-Cyclohexanediamine (40 μL, 0.333 mmol, 11 mol %), 2-bromoanisole (0.38 mL, 3.05 mmol) and dioxane (0.50 mL) were added under argon. The Schlenk tube was sealed and the reaction mixture was stirred magnetically at 110° C. for 23 h. The resulting suspension was cooled to room temperature and filtered through a 0.5×1 cm pad of silica gel eluting with 10 mL of ethyl acetate. The filtrate was concentrated and the residue was purified by flash chromatography on silica gel (2×20 cm; hexane-ethyl acetate 5:1; 20 mL fractions). Fractions 10-15 provided 573 mg (83% yield) of the product as a colorless oil. The 1H NMR spectrum was in accord with that reported by Narasaka et al. Tsutsi, H.; Ichikawa, T.; Narasaka, K. Bull Chem. Soc. Jpn. 1999, 72, 1869.
Name
CuI
Quantity
6 mg
Type
catalyst
Reaction Step Two
Name
Yield
83%
Identifiers
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REACTION_CXSMILES
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[C:1]([NH2:9])(=[O:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.C([O-])([O-])=O.[K+].[K+].[C@@H]1(N)CCCC[C@H]1N.Br[C:25]1[CH:30]=[CH:29][CH:28]=[CH:27][C:26]=1[O:31][CH3:32]>[Cu]I.O1CCOCC1>[CH3:32][O:31][C:26]1[CH:27]=[CH:28][CH:29]=[CH:30][C:25]=1[NH:9][C:1](=[O:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:1.2.3|
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Inputs
Step One
|
Name
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|
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Quantity
|
40 μL
|
|
Type
|
reactant
|
|
Smiles
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[C@@H]1([C@@H](CCCC1)N)N
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Name
|
|
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Quantity
|
0.38 mL
|
|
Type
|
reactant
|
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Smiles
|
BrC1=C(C=CC=C1)OC
|
|
Name
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|
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Quantity
|
0.5 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCOCC1
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
110 °C
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Stirring
|
Type
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CUSTOM
|
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Details
|
the reaction mixture was stirred magnetically at 110° C. for 23 h
|
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Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
evacuated
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The Schlenk tube was sealed
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
The resulting suspension was cooled to room temperature
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered through a 0.5×1 cm pad of silica gel eluting with 10 mL of ethyl acetate
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
The filtrate was concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the residue was purified by flash chromatography on silica gel (2×20 cm; hexane-ethyl acetate 5:1; 20 mL fractions)
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Outcomes
Product
Details
Reaction Time |
23 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC1=C(C=CC=C1)NC(C1=CC=CC=C1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 573 mg | |
| YIELD: PERCENTYIELD | 83% | |
| YIELD: CALCULATEDPERCENTYIELD | 82.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
